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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the fundamental properties of
maleic anhydride, a versatile and highly reactive chemical intermediate. This document is
intended to serve as a core resource, offering detailed data, experimental protocols, and visual
representations of key processes and reactions relevant to research and development.

Core Properties of Maleic Anhydride

Maleic anhydride (C4H20s) is a colorless or white crystalline solid with a pungent, acrid odor.[1]
[2] Itis the acid anhydride of maleic acid and is a multifunctional chemical intermediate with
wide-ranging applications in the chemical and pharmaceutical industries.[1][3]

Physical and Chemical Properties

The fundamental physical and chemical properties of maleic anhydride are summarized in the
tables below for easy reference and comparison.

Table 1: Physical Properties of Maleic Anhydride
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Property Value References
Molecular Formula CaH20s3 [3]

Molecular Weight 98.06 g/mol [2]
Appearance Co’orless to white crystalline (2]

solid

Odor Acrid, choking, irritating [1112]

Melting Point 52.8 °C (127.0 °F; 325.9 K) [1][3]

Boiling Point 202 °C (396 °F; 475 K) [11[3]
Density 1.48 g/cm3 [11[3]

Vapor Pressure 0.2 mmHg at 20 °C [4]

Soluble in water (hydrolyzes),
Solubility acetone, benzene, chloroform, [5]

and other organic solvents.

Table 2: Chemical and Safety Properties of Maleic Anhydride

Property Value References
CAS Number 108-31-6 [3]
IUPAC Name Furan-2,5-dione [6]
Flash Point 102 °C (215.6 °F) [3]
Autoignition Temperature 470 °C (878 °F) [4]
Lower Explosive Limit 1.4% [4]
Upper Explosive Limit 7.1% [4]

Industrial Synthesis

The primary industrial method for producing maleic anhydride is the vapor-phase oxidation of
n-butane.[6] This process has largely replaced the older method of oxidizing benzene due to
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economic and environmental reasons.[6] The overall reaction for the butane route is:
CaHio0 + 3.5 O2 —» CaH20s3 + 4 H20[6]

This reaction is highly exothermic (AH =-1236 kJ/mol) and is typically carried out in a fixed-bed
or fluidized-bed reactor using a vanadium-phosphorus-oxide (VPO) catalyst.[6]
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Industrial production workflow of maleic anhydride from n-butane.

Key Reactions and Experimental Protocols

Maleic anhydride's reactivity is centered around its electron-deficient double bond and the
anhydride functionality, making it a valuable substrate in various organic reactions.

Hydrolysis
Maleic anhydride reacts with water to form maleic acid.[6] This reaction is relatively slow at
room temperature but accelerates with heating.

Experimental Protocol: Hydrolysis of Maleic Anhydride
» Materials: Maleic anhydride, deionized water.
e Procedure:

1. To a round-bottom flask equipped with a magnetic stir bar, add 10.0 g of maleic anhydride.
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2. Slowly add 20 mL of deionized water to the flask while stirring. An exothermic reaction will
occur.

3. Once the initial exotherm subsides, heat the mixture to 50-60 °C with continuous stirring
for 15-20 minutes, or until all the solid has dissolved.

4. Allow the solution to cool to room temperature, and then cool further in an ice bath to
induce crystallization of maleic acid.

5. Collect the maleic acid crystals by vacuum filtration and wash with a small amount of cold
deionized water.

6. Dry the crystals in a desiccator.

Maleic Anhydride
(CaH203)

Maleic Acid
(cis-HOOC-CH=CH-COOH)

Water
(H20)
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Hydrolysis of maleic anhydride to maleic acid.

Esterification

Maleic anhydride readily reacts with alcohols to form mono- and di-esters. The reaction is
typically acid-catalyzed.[7]

Experimental Protocol: Esterification of Maleic Anhydride with Ethanol
o Materials: Maleic anhydride, absolute ethanol, concentrated sulfuric acid (catalyst).
e Procedure:

1. In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve
9.8 g (0.1 mol) of maleic anhydride in 50 mL of absolute ethanol.
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2. Carefully add 2-3 drops of concentrated sulfuric acid to the solution.
3. Heat the mixture to reflux for 1-2 hours.

4. After reflux, allow the mixture to cool to room temperature.

5. Remove the excess ethanol using a rotary evaporator.

6. The resulting crude ester can be purified by distillation under reduced pressure.

+ R-OH
Monoester (Slow, Reversible)

+ R-OH

Maleic Anhydride (Fas

Alcohol (R-OH)
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Two-stage esterification of maleic anhydride.

Diels-Alder Reaction

Maleic anhydride is an excellent dienophile in Diels-Alder reactions, a powerful tool for forming
six-membered rings.[4] A classic example is its reaction with 1,3-butadiene.

Experimental Protocol: Diels-Alder Reaction with 1,3-Butadiene (generated in situ)[8]

e Materials: 3-sulfolene (butadiene sulfone), maleic anhydride, diglyme (bis(2-
methoxyethyl)ether).

e Procedure:
1. To a 25 mL round-bottomed flask, add 3.6 g of 3-sulfolene and 7 mL of diglyme.
2. Add 3.0 g of maleic anhydride to the mixture.

3. Attach a reflux condenser and gently heat the mixture until gas evolution (SOz2) is
observed.
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4. Continue heating for approximately 5 minutes after gas evolution ceases. The temperature
should be around 140 °C.

5. Cool the flask to room temperature and then add 35 mL of cold water to induce
crystallization of the product, cis-cyclohex-4-ene-1,2-dicarboxylic anhydride.

6. If crystallization does not occur, scratch the inside of the flask with a glass rod.

7. Collect the product by suction filtration and air dry.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reagents
M M
Procedure
Y \ Y

Mix Reagents in Flask

Generate 1,3-butadiene in situ

Heat to ~140 °C

l

Cool to Room Temperature

l

Add Cold Water

l

Suction Filtration

cis-Cyclohex-4-ene-1,2-
dicarboxylic Anhydride

Click to download full resolution via product page

Experimental workflow for the Diels-Alder reaction.

Analytical Characterization
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Several analytical techniques are employed to characterize maleic anhydride and its reaction
products.

Table 3: Analytical Methods for Maleic Anhydride

Technique Purpose Key Observations References

Strong C=0 stretching
bands for the

Functional group anhydride at ~1780
FTIR Spectroscopy ) o [9]
identification and ~1850 cm~1. C=C
stretching around
1640 cm~1.

A single peak for the
two equivalent vinylic
1H NMR Spectroscopy  Structural elucidation protons, typically [10]
around 7.0 ppm in
CDCls.

Signals for the

carbonyl carbons and

13C NMR Carbon framework o
) the sp2 hybridized [11]
Spectroscopy analysis
carbons of the double
bond.

_ Requires a suitable
Purity assessment _
Gas Chromatography ) solvent like acetone.
and separation of [12]
(GC) ] ) Can be used to
reaction mixtures o N
quantify impurities.

Safety and Handling

Maleic anhydride is a corrosive substance that can cause severe skin burns and eye damage.
[9] Itis also a respiratory and skin sensitizer.[6]

o Personal Protective Equipment (PPE): Always wear appropriate chemical-resistant gloves,
safety goggles, and a lab coat when handling maleic anhydride. Work in a well-ventilated
fume hood.[13]
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e Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, alkali metals, and
amines.[14] It reacts exothermically with water.[4]

e Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep
containers tightly closed.[14]

o Spills: In case of a spill, wear appropriate PPE and contain the spill. Absorb with an inert
material and place in a suitable container for disposal. Avoid generating dust.[13]

This guide provides a foundational understanding of maleic anhydride for researchers. For
more specific applications and advanced protocols, consulting peer-reviewed literature is
recommended. Always refer to the Safety Data Sheet (SDS) for the most current and
comprehensive safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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